Cas no 1060811-69-9 (1-(6-Chloropyridin-2-yl)cyclopropanamine)

• Product Name: 1-(6-Chloropyridin-2-yl)cyclopropanamine
• CAS No: 1060811-69-9
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD11037261
• CID: 1097750
• PubChem ID: 55264658
• Update Time: 2025-04-20

1-(6-Chloropyridin-2-yl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-2-pyridinyl)-Cyclopropanamine
• 1-(6-chloropyridin-2-yl)cyclopropan-1-amine
• 1-(6-chloropyridin-2-yl)cyclopropanaMine
• Cyclopropanamine, 1-(6-chloro-2-pyridinyl)-
• 1-(6-chloro-pyridin-2-yl)-cyclopropylamine
• MFCD11037261
• J-503463
• AKOS006307030
• 1060811-69-9
• W-204600
• SCHEMBL2392603
• OULHYYRPMQERTQ-UHFFFAOYSA-N
• (1-(6-Chloro-pyridin-2-yl)cyclopropyl)amine
• EN300-1967370
• 1-(6-chloropyridin-2-yl)cyclopropylamine
• DTXSID60717102
• AB62768
• 1-(6-Chloropyridin-2-yl)cyclopropanamine

• MDL： MFCD11037261
• Inchi： 1S/C8H9ClN2/c9-7-3-1-2-6(11-7)8(10)4-5-8/h1-3H,4-5,10H2
• InChI Key： OULHYYRPMQERTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2(CC2)N)=N1

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų